![molecular formula C24H19BrN2O5S2 B2844734 2-((4-((4-bromophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-(2-methoxyphenyl)acetamide CAS No. 686736-95-8](/img/structure/B2844734.png)
2-((4-((4-bromophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-(2-methoxyphenyl)acetamide
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Description
2-((4-((4-bromophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H19BrN2O5S2 and its molecular weight is 559.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- Novel oxazol-5(4H)-ones with pharmacological potential were synthesized, showing cytotoxicity against Artemia salina and Daphnia magna organisms. Their antimicrobial activity was evaluated on various bacterial and fungal strains, demonstrating potential applications in developing antimicrobial agents (E. Rosca, 2020).
- The synthesis of novel sulphonamide derivatives explored their reactivity towards different nitrogen-based nucleophiles, yielding compounds with promising antimicrobial activity. This research provides insights into the development of new antimicrobial agents based on sulphonamide chemistry (Asmaa M. Fahim & Eman H. I. Ismael, 2019).
Antioxidant Activity
- Bromophenols isolated from the marine red alga Rhodomela confervoides exhibited potent antioxidant activities, stronger than or comparable to positive controls. These findings suggest their potential use in preventing oxidative deterioration of food and as natural antioxidants (Ke-kai Li et al., 2011).
Enzyme Inhibitory Activities
- A study on N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide compounds evaluated their inhibition potential against various enzymes, indicating good activity and potential for further exploration in enzyme inhibition research (N. Virk et al., 2018).
Anticancer Evaluation
- A novel series of 4-arylsulfonyl-1,3-oxazoles showed anticancer activities against several cancer cell lines, highlighting the potential of such compounds in anticancer drug development (Volodymyr Zyabrev et al., 2022).
properties
IUPAC Name |
2-[[4-(4-bromophenyl)sulfonyl-2-phenyl-1,3-oxazol-5-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19BrN2O5S2/c1-31-20-10-6-5-9-19(20)26-21(28)15-33-24-23(27-22(32-24)16-7-3-2-4-8-16)34(29,30)18-13-11-17(25)12-14-18/h2-14H,15H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRNVFIXWOXYDMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CSC2=C(N=C(O2)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19BrN2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
559.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.